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For Researchers, Scientists, and Drug Development Professionals

Abstract

KCNAB2, the voltage-gated potassium channel subunit beta-2, is a crucial auxiliary protein that
modulates the function of pore-forming alpha subunits of voltage-gated potassium (Kv)
channels. Beyond its role in regulating ion channel activity, emerging evidence points to its
involvement in a broader range of cellular processes through a network of protein-protein
interactions. This technical guide provides a comprehensive overview of the known protein
interaction partners of KCNABZ2, the functional implications of these interactions, and detailed
experimental protocols for their identification and validation. Furthermore, it visualizes the key
signaling pathways in which KCNAB2 participates, offering a valuable resource for researchers
investigating the physiological and pathological roles of this multifaceted protein and for
professionals in drug development targeting ion channels and associated pathways.

KCNAB2 Protein Interaction Partners
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KCNAB2 is known to interact with a variety of proteins, primarily the alpha subunits of voltage-
gated potassium channels, but also other regulatory and signaling molecules. These
interactions are critical for the proper functioning of neurons and other excitable cells and have
been implicated in various physiological and pathological conditions. While direct quantitative
binding affinities for many of these interactions are not extensively documented in the literature,
the functional consequences have been a subject of significant research.

Data Presentation: Summary of KCNAB2 Interacting
Proteins

The following table summarizes the experimentally validated protein interaction partners of
KCNAB?2, the experimental methods used to identify these interactions, and their functional
significance.
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data, please view the interactive version.
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Signaling Pathways Involving KCNAB2

KCNAB2 plays a significant role in modulating key signaling pathways, primarily by regulating
the activity of voltage-gated potassium channels. Its interactions influence neuronal excitability
and have been implicated in cancer-related signaling.

Modulation of Neuronal Excitability in Dopamine
Neurons
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KCNAB?2 is highly expressed in dopamine neurons and is a critical regulator of their firing
patterns. It primarily interacts with Kv1l channel alpha subunits, such as Kv1.2 (KCNA2), to
modulate their function. Loss of KCNAB2 leads to reduced surface expression of Kv1.2, altered
channel inactivation, and consequently, increased neuronal excitability.[1][2] This can manifest
as a broadened action potential waveform and reduced afterhyperpolarization.[1][2]
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To view exact molar ratios, purification steps, and HRP optimization
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KCNAB2 in Dopamine Neuron Excitability

Role in Chemokine Signaling in Lung Adenocarcinoma

Recent studies have implicated KCNAB2 in the tumor microenvironment of lung
adenocarcinoma (LUAD).[7][8] Low expression of KCNAB2 is associated with poor prognosis
and reduced immune cell infiltration.[7][8] Mechanistically, KCNAB2 expression is positively
correlated with the expression of several chemokines, such as CCL2, CCL3, CCL4, and
CXCL10, which are crucial for the recruitment of immune cells to the tumor site.[8] This
suggests that KCNAB2 may play a role in modulating the anti-tumor immune response through
the regulation of chemokine signaling pathways.
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Start: Cell Culture

Cell Lysis
Pre-clearing Lysate
(Optional)

Immunoprecipitation
(with anti-KCNAB2 Ab)

Washing Beads

Elution of Protein Complex

SDS-PAGE & Western Blot

End: Interaction Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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